N1-(2,2-diethoxyethyl)-N2-(3-methoxyphenyl)oxalamide
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Description
Scientific Research Applications
Novel Synthetic Approaches
A study by Mamedov et al. (2016) presents a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could be related to compounds like N1-(2,2-diethoxyethyl)-N2-(3-methoxyphenyl)oxalamide. This method, based on the classical Meinwald rearrangement and a new rearrangement sequence, offers an operationally simple and high-yielding pathway for the synthesis of anthranilic acid derivatives and oxalamides, showcasing the versatility and potential applications of these compounds in synthesizing a broad range of chemical entities (Mamedov et al., 2016).
Structural and Spectroscopic Analysis
Şahin et al. (2015) conducted a comprehensive study on (2-methoxyphenyl)oxalate, closely related to this compound, to understand its molecular characteristics and structural parameters. The research included synthesis, characterization by various spectroscopic techniques, and theoretical studies using density functional theory (DFT). This work highlights the importance of detailed molecular structure analysis in understanding the chemical behavior of oxalamides and related compounds (Şahin et al., 2015).
Intramolecular Interactions
Martínez-Martínez et al. (1998) explored the synthesis and structural investigation of oxamide derivatives, including N-(2-hydroxyphenyl)-N′-(2-methoxyphenyl)oxamide, through NMR and X-ray diffraction studies. The research demonstrated the stabilization of these compounds by intramolecular three-center hydrogen bonding, providing insights into the intricate interactions within oxamide molecules and their impact on stability and reactivity (Martínez-Martínez et al., 1998).
Electrochemical Properties and Applications
Another study focused on the electrochemical properties and applications of N-oxyl compounds, including TEMPO and PINO, which are related to the chemical family of oxalamides. This research provided a comprehensive overview of the use of these compounds as catalysts in selective oxidation reactions and their electrocatalytic applications in electrosynthetic reactions. Understanding the electrochemical behavior of these compounds opens avenues for their application in various industrial and research settings (Nutting et al., 2018).
properties
IUPAC Name |
N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O5/c1-4-21-13(22-5-2)10-16-14(18)15(19)17-11-7-6-8-12(9-11)20-3/h6-9,13H,4-5,10H2,1-3H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHJJKDNQHWTRAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC(=O)C(=O)NC1=CC(=CC=C1)OC)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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